Cas no 31297-64-0 (b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate])

b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] structure
31297-64-0 structure
Product Name:b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
CAS No:31297-64-0
MF:C14H19NO11S2
MW:441.430762529373
CID:308294
Update Time:2024-03-01

b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
    • Glucomatronalin
    • β-D-Glucopyranose, 1-thio-, 1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
    • Inchi: 1S/C14H19NO11S2/c16-5-9-11(19)12(20)13(21)14(25-9)27-10(15-26-28(22,23)24)4-6-1-2-7(17)8(18)3-6/h1-3,9,11-14,16-21H,4-5H2,(H,22,23,24)/b15-10+
    • InChI Key: IRWRWWWOVJHRSA-XNTDXEJSSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(S/C(=N/OS(=O)(=O)O)/CC2C=C(O)C(O)=CC=2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • XLogP3: -2.208
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